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Compound of Interest

Compound Name: (S,R,S)-AHPC-phenylacetic acid

Cat. No.: B15543153 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(S,R,S)-AHPC-phenylacetic acid is a key chemical entity used in the development of

Proteolysis-Targeting Chimeras (PROTACs). It functions as an E3 Ligase Ligand-Linker

Conjugate, specifically designed to be incorporated into PROTACs that recruit the von Hippel-

Lindau (VHL) E3 ubiquitin ligase.[1] These PROTACs leverage the cell's own ubiquitin-

proteasome system to induce the degradation of specific target proteins.[2] Given its role in

sophisticated drug development, stringent adherence to proper handling and storage protocols

is essential to ensure its stability, purity, and performance in experimental settings.

This document provides detailed guidelines, safety protocols, and recommended procedures

for the handling and storage of (S,R,S)-AHPC-phenylacetic acid.

Material Information
Product Name: (S,R,S)-AHPC-phenylacetic acid

Synonyms: VHL Ligand-Linker Conjugate

CAS Number: 2010985-19-8[3]

Molecular Formula: C₃₀H₃₆N₄O₅[1]
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Molecular Weight: 548.70 g/mol [1]

Primary Application: Synthesis of PROTACs for targeted protein degradation.[1][2]

Safety, Handling, and Personal Protective
Equipment (PPE)
Safe handling is paramount to protect laboratory personnel and maintain the integrity of the

compound. The following guidelines are derived from standard safety data sheets for this and

similar chemical compounds.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[3][4]

Ensure safety showers and eyewash stations are readily accessible.[4]

Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU)

or NIOSH (US) standards.[3]

Hand Protection: Handle with chemical-impermeable gloves (e.g., nitrile rubber) that have

been inspected for integrity prior to use. Wash and dry hands thoroughly after handling.[3][4]

Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of

splashing, consider fire/flame resistant and impervious clothing.[3][4]

Respiratory Protection: If dust or aerosols are generated, or if exposure limits are exceeded,

use a full-face respirator with an appropriate filter.[3][4]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[3]

Avoid the formation of dust and aerosols.[3]
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Do not eat, drink, or smoke in laboratory areas.[4]

Wash hands thoroughly after handling the material.[4]

Storage Guidelines
The stability of (S,R,S)-AHPC-phenylacetic acid is critical for its efficacy in PROTAC

synthesis. Storage conditions can vary based on the form of the material (solid vs. solution)

and the intended duration of storage.

General Storage
Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[3]

Protect from light, especially for solutions.[5]

Store away from incompatible materials and foodstuffs.[3]

Recommended Storage Conditions
The following table summarizes recommended storage temperatures for (S,R,S)-AHPC-
phenylacetic acid and related conjugates. Users should always refer to the Certificate of

Analysis provided by the supplier for specific recommendations.
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Form
Short-Term

Storage

Long-Term

Storage
Notes Source

Solid (Powder)
Room

Temperature
2-8°C

May vary by

supplier.

Continental US

shipments are

often at room

temp.

[1][6]

Stock Solution
-20°C (up to 1

month)

-80°C (up to 6

months)

Protect from light

and store under

nitrogen if

possible. Avoid

repeated freeze-

thaw cycles.

[2][5]

Spill and Disposal Procedures
Spill Containment and Cleanup

Evacuate: Keep unnecessary personnel away from the spill area.[3]

Ventilate: Ensure adequate ventilation.[3]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[3]

Cleanup (Solid): Carefully sweep up or vacuum the material, avoiding dust formation. Use

spark-proof tools.[3]

Cleanup (Solution): Absorb with an inert, non-combustible material (e.g., sand, diatomite).[4]

Collect: Place the collected material in a suitable, closed container for disposal.[3]

Waste Disposal
Disposal must be conducted in accordance with all local, state, and federal regulations.
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The material may be sent to a licensed chemical destruction facility or disposed of via

controlled incineration with flue gas scrubbing.[3]

Do not contaminate water, foodstuffs, or feed through storage or disposal.[3]

Mechanism of Action and Experimental Workflow
Visualization
To contextualize the importance of proper handling, the following diagrams illustrate the

compound's role in targeted protein degradation and a general workflow for assessing its

stability.
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Caption: Mechanism of action for a PROTAC utilizing an (S,R,S)-AHPC moiety to recruit VHL

E3 ligase.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.targetmol.com/attachment/SDS/240554467198500968/T200345
https://www.targetmol.com/attachment/SDS/240554467198500968/T200345
https://www.benchchem.com/product/b15543153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Obtain (S,R,S)-AHPC-
phenylacetic acid

Perform Initial Analysis
(Time = 0)

- Purity (HPLC)
- Appearance

- Identity (MS, NMR)

Aliquot and Store Samples
under Varied Conditions
(Temp, Humidity, Light)

Pull Samples at
Defined Time Points
(e.g., 1, 3, 6 months)

Re-analyze Samples
- Purity (HPLC)
- Appearance

- Degradant Identification

Continue for
next time point

Analyze Data
- Plot Purity vs. Time

- Determine Degradation Rate

Establish Shelf-Life
and Optimal Storage

Conditions

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15543153?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Generalized experimental workflow for stability testing of (S,R,S)-AHPC-phenylacetic
acid.

Experimental Protocol: Stability Assessment
The following is a generalized protocol for assessing the chemical stability of (S,R,S)-AHPC-
phenylacetic acid. This protocol is based on principles outlined in ICH guidelines and should

be adapted based on specific laboratory capabilities and regulatory requirements.[7][8]

Objective
To determine the degradation rate and identify optimal storage conditions for (S,R,S)-AHPC-
phenylacetic acid in both solid and solution forms.

Materials
(S,R,S)-AHPC-phenylacetic acid (solid)

Appropriate solvent (e.g., DMSO, DMF)

Vials (amber and clear glass)

HPLC system with a suitable column (e.g., C18)

LC-MS system for degradant identification

Temperature and humidity-controlled stability chambers

Photostability chamber

Procedure
Part A: Initial Analysis (Time = 0)

Characterize the initial batch of the compound thoroughly.

Appearance: Record the physical appearance (e.g., color, form).
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Purity: Determine the initial purity using a validated HPLC method. The peak area of the

main compound will serve as the baseline.

Identity: Confirm the identity using LC-MS to obtain the mass and NMR for structural

confirmation.

Part B: Sample Preparation and Storage

Solid State: Aliquot approximately 1-5 mg of the solid compound into separate amber and

clear glass vials.

Solution State: Prepare a stock solution (e.g., 10 mM in DMSO). Aliquot the solution into

amber and clear glass vials.

Storage Conditions: Place the sets of vials into stability chambers under various conditions.

A sample matrix is suggested below.

Condition Temperature
Relative Humidity

(%)
Light Exposure

Long-Term 2-8°C Ambient Protected

Intermediate 25°C 60% Protected

Accelerated 40°C 75% Protected

Photostability 25°C Ambient ICH Q1B Standard

Part C: Time-Point Analysis

At designated time points (e.g., 2 weeks, 1 month, 3 months, 6 months), remove one vial

from each storage condition.

For solid samples, dissolve in a known volume of solvent to prepare for analysis.

Analyze each sample by HPLC to determine the remaining purity.

Record any changes in physical appearance.
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Use LC-MS to identify and quantify any significant degradation products that appear.

Data Analysis
For each storage condition, plot the percentage of remaining (S,R,S)-AHPC-phenylacetic
acid against time.

Analyze the data to determine the degradation kinetics. For accelerated conditions, the

Arrhenius equation can be used to predict long-term stability at recommended storage

temperatures.

Based on the results, establish a recommended re-test date or shelf-life and confirm the

optimal storage conditions (temperature, light protection, etc.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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